N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide

• IUPAC Name: N-[3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H17N3O2S/c25-21(18-10-5-13-27-18)22-17-9-4-8-16(14-17)20-23-19(26-24-20)12-11-15-6-2-1-3-7-15/h1-10,13-14H,11-12H2,(H,22,25)
• InChI Key: RHMGNYXCKQMZAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NC(=NO2)C3=CC(=CC=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide is a synthetic compound that belongs to the class of oxadiazole derivatives. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. This compound is known to possess several biochemical and physiological effects that make it a promising candidate for various lab experiments.

Mechanism of Action

The exact mechanism of action of N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. It has also been shown to have an effect on the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide has been shown to possess several biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to have an effect on memory and learning, as well as on the regulation of appetite and body weight.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide in lab experiments is its ability to modulate the GABAergic system, which is involved in the regulation of neuronal excitability. It is also relatively easy to synthesize and has good purity and stability. However, one of the main limitations is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide. One potential area of research is its potential applications in the treatment of anxiety and depression. It may also have potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and its effects on various neurotransmitters and other signaling pathways.

Synthesis Methods

The synthesis of N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide involves the reaction of 2-amino-5-(2-phenylethyl)-1,3,4-oxadiazole with 2-thiophenecarboxylic acid chloride in the presence of a base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

N-{3-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]phenyl}thiophene-2-carboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to possess several biochemical and physiological effects that make it a promising candidate for various lab experiments.